1-(2-(Pyridin-2-yl)ethyl)piperazine

• IUPAC Name: 1-(2-pyridin-2-ylethyl)piperazine
• InChI: InChI=1S/C11H17N3/c1-2-5-13-11(3-1)4-8-14-9-6-12-7-10-14/h1-3,5,12H,4,6-10H2
• InChI Key: NJUNCRDVGUBYCB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CCC2=CC=CC=N2
• Molecular Formula: C11H17N3
• DSSTOX Substance ID: DTXSID70213160
• Molecular Weight: 191.27 g/mol
• CAS RN: 63732-26-3, 53345-15-6

Description

1-(2-(Pyridin-2-yl)ethyl)piperazine is a chemical compound with the molecular formula C11H17N3. It has a molecular weight of 191.28. It is a piperazine derivative. Some derivatives of this substance are known to act as potent and selective α2-adrenoceptor antagonists.

Molecular Structure Analysis

The molecular structure of 1-(2-(Pyridin-2-yl)ethyl)piperazine is represented by the InChI code: 1S/C11H17N3/c1-2-5-13-11(3-1)4-8-14-9-6-12-7-10-14/h1-3,5,12H,4,6-10H2.

Physical And Chemical Properties Analysis

1-(2-(Pyridin-2-yl)ethyl)piperazine has a molecular weight of 191.27300 and a density of 1.033g/cm3. It has a boiling point of 306.1ºC at 760 mmHg.

Scientific Research Applications

Medicinal Chemistry and Drug Development

. In drug development, PEP serves as a scaffold for arranging pharmacophoric groups. Some notable applications include:

Antitubercular Agents

Given the urgent need for effective tuberculosis (TB) drugs, PEP derivatives have been investigated. .

Cytotoxicity Studies

Researchers have synthesized PEP derivatives with varying substituents on both the pyridazin-3(2H)-one moiety and the cyclic amine moiety. .

Mechanism of Action

Target of Action

The primary target of 1-(2-(Pyridin-2-yl)ethyl)piperazine is the α2-adrenergic receptor . This receptor plays a crucial role in the sympathetic nervous system, regulating the release of norepinephrine and controlling various physiological functions such as blood pressure and heart rate .

Synthesis routes and methods

Procedure details

A solution of piperazine: 2HCl:H2O (241 g, 1332 mmol) in water (245 mL) was heated at 60-70° C. Vinyl pyridine (38.0 g, 333 mmol) was slowly added during of 45-60 min at 60-70° C. Heating was continued for 45-60 min at 60-70° C. The reaction mixture was cooled to 20-25° C. The pH was slowly adjusted to 8.0-8.5 with a solution of aqueous sodium hydroxide (40.0% w/w) during 45-60 min at 20-30° C. The reaction mixture was washed with toluene (2×175 mL). The aqueous layer was slowly adjusted to pH 12.0-12.5 with a solution of aqueous NaOH (40.0% w/w) during 45-60 min at 20-30° C. and again washed with toluene (175 mL). The aqueous layer was extracted with n-butanol (2×210 mL). n-Butanol was removed under reduced pressure until the residual volume reached 100 mL. n-Butanol was swapped completely with xylene (2×210 mL) until the residual volume reached 100 mL. Xylene (35 mL) was added at 75-85° C. and then cooled to 20-25° C. The reaction solution was maintained for 1.0 h at 20-25° C. and then filtered through celite and the celite washed with xylene (35 mL). The combined xylene solution was used in the next step without isolation of the product.